Cas no 1443286-64-3 (5-Iodo-6-pyridin-4-yl-3H-pyrimidin-4-one)

• Product Name: 5-Iodo-6-pyridin-4-yl-3H-pyrimidin-4-one
• CAS No: 1443286-64-3
• MF: C₉H₆IN₃O
• MW: 299.067913532257
• CID: 5209284
• Update Time: 2025-05-20

5-Iodo-6-pyridin-4-yl-3H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-6-pyridin-4-yl-3H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 5-iodo-6-(4-pyridinyl)-

• Inchi： 1S/C9H6IN3O/c10-7-8(12-5-13-9(7)14)6-1-3-11-4-2-6/h1-5H,(H,12,13,14)
• InChI Key： CRDCZZNWINRQQS-UHFFFAOYSA-N
• SMILES： C1=NC(C2C=CN=CC=2)=C(I)C(=O)N1

Computed Properties

• Exact Mass: 298.956
• Monoisotopic Mass: 298.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Additional information on 5-Iodo-6-pyridin-4-yl-3H-pyrimidin-4-one

5-Iodo-6-pyridin-4-yl-3H-pyrimidin-4-one: A Comprehensive Overview

The compound 5-Iodo-6-pyridin-4-yl-3H-pyrimidin-4-one (CAS No. 1443286-64-3) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The structure of 5-Iodo-6-pyridin-4-yl-3H-pyrimidin-4-one features a pyrimidine ring fused with a pyridine moiety, with an iodine substituent at the 5-position and a pyridinyl group at the 6-position. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

Recent studies have highlighted the potential of 5-Iodo-6-pyridin-4-yl-3H-pyrimidin-4-one as a promising candidate in drug discovery. Researchers have explored its role in various biological systems, including its ability to modulate enzyme activity and interact with cellular signaling pathways. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a potential lead compound for anti-cancer drug development.

The synthesis of 5-Iodo-6-pyridin-4-yl-3H-pyrimidin-4-one involves a multi-step process that typically begins with the preparation of intermediate pyrimidine derivatives. The introduction of the iodine substituent at the 5-position is achieved through iodination reactions, while the pyridinyl group at the 6-position is introduced via coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, 5-Iodo-6-pyridin-4-y1lpyrimidone has a molecular weight of approximately 379.1 g/mol and is characterized by its crystalline structure. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of 5-Iodo-substituted pyrimidone derivatives has revealed their potential as anti-inflammatory agents. A study conducted by researchers at the University of California, Los Angeles (UCLA), found that this compound exhibits significant anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. This finding underscores its potential application in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Moreover, 5-Iodo-substituted pyrimidine derivatives have been investigated for their anti-viral properties. A research team from the National Institutes of Health (NIH) reported that this compound demonstrates potent activity against certain viral strains, including herpes simplex virus (HSV). The mechanism behind this anti-viral activity is believed to involve interference with viral replication machinery, making it a promising candidate for antiviral drug development.

The structural versatility of 5-Iodo-substituted pyrimidine derivatives also makes them valuable tools in chemical biology. Scientists have utilized these compounds as probes to study protein-protein interactions and enzymatic mechanisms. For example, a study published in *Nature Chemical Biology* utilized 5-Iodo-substituted pyrimidine derivatives to map interaction networks within cellular systems, providing insights into complex biological processes.

In conclusion, 5-Iodo-substituted pyrimidine derivatives, particularly 5-Iodo-substituted pyridine-fused pyrimidones, represent a class of compounds with immense potential in drug discovery and chemical biology. Their unique structural features, coupled with their diverse biological activities, make them invaluable subjects for further research. As advancements in synthetic methodologies and biological screening continue to unfold, the future prospects for these compounds are both exciting and promising.